![molecular formula C12H17NO6S2 B7576295 3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid](/img/structure/B7576295.png)
3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid
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Overview
Description
3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid is a chemical compound that has gained significant attention in the field of scientific research. It is commonly known as E-4031 and is used as a pharmacological inhibitor of the rapid component of the delayed rectifier potassium current (IKr). E-4031 is a sulfonylurea derivative that has been extensively studied for its potential application in the treatment of various cardiac arrhythmias.
Mechanism of Action
E-4031 acts as a selective inhibitor of the rapid component of the delayed rectifier potassium current (3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid). It blocks the potassium channels responsible for the repolarization of cardiac action potentials, leading to prolonged action potentials and QT intervals. This results in a decreased rate of repolarization and increased susceptibility to arrhythmias.
Biochemical and Physiological Effects:
E-4031 has been shown to have a significant impact on the electrophysiology of cardiac cells. It prolongs the QT interval and action potential duration, leading to an increased risk of arrhythmias. It has also been found to have an impact on the expression of ion channels in cardiac cells, which can affect the overall function of the heart.
Advantages and Limitations for Lab Experiments
E-4031 is a highly selective inhibitor of the rapid component of the delayed rectifier potassium current (3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid), making it a valuable tool for studying the electrophysiology of cardiac cells. However, it is important to note that its effects on the QT interval and action potential duration can vary depending on the species and cell type being studied. Additionally, E-4031 has a relatively short half-life, which can limit its usefulness in long-term experiments.
Future Directions
There are several potential future directions for research on E-4031. One area of interest is the development of more selective inhibitors of the rapid component of the delayed rectifier potassium current (3-[Ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid) that have fewer off-target effects. Another area of interest is the investigation of the potential use of E-4031 in cancer research, as it has been found to inhibit the growth of certain cancer cells. Additionally, further research is needed to better understand the impact of E-4031 on the expression of ion channels in cardiac cells, as this could have important implications for the treatment of cardiac arrhythmias.
Synthesis Methods
The synthesis of E-4031 involves the reaction of 4-methylsulfonylphenylhydrazine with ethyl 3-bromoacrylate, followed by the reaction of the resulting product with sodium sulfonate. This method yields E-4031 with high purity and yield.
Scientific Research Applications
E-4031 has been extensively studied for its potential application in the treatment of various cardiac arrhythmias, including atrial fibrillation, ventricular fibrillation, and long QT syndrome. It has also been studied for its potential application in cancer research, as it has been found to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
3-[ethyl-(4-methylsulfonylphenyl)sulfonylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO6S2/c1-3-13(9-8-12(14)15)21(18,19)11-6-4-10(5-7-11)20(2,16)17/h4-7H,3,8-9H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTKMTLZAVGHFLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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